Cas no 55502-23-3 (4-hydroxy-2H-Pyrano[3,2-b]pyridin-2-one)

• Product Name: 4-hydroxy-2H-Pyrano[3,2-b]pyridin-2-one
• CAS No: 55502-23-3
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD18803078
• CID: 351765
• PubChem ID: 54734203
• Update Time: 2025-04-24

4-hydroxy-2H-Pyrano[3,2-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2H-Pyrano[3,2-b]pyridin-2-one
• 2H-Pyrano[3,2-b]pyridin-2-one, 4-hydroxy-
• 4-hydroxypyrano[3,2-b]pyridin-2-one
• 55502-23-3
• 4-Hydroxy-2H-pyrano[3,2-b]pyridin-2-on
• SCHEMBL11882681
• DTXSID70716409

• MDL： MFCD18803078
• Inchi： 1S/C8H5NO3/c10-5-4-7(11)12-6-2-1-3-9-8(5)6/h1-4,10H
• InChI Key： HHSOESOBCICGMY-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2=C1C=CC=N2)O)=O

Computed Properties

• Exact Mass: 163.02695
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42

Additional information on 4-hydroxy-2H-Pyrano[3,2-b]pyridin-2-one

4-Hydroxy-2H-Pyrano[3,2-b]pyridin-2-one: A Promising Compound in Biomedical Research

The compound 4-hydroxy-2H-pyrano[3,2-b]pyridin-2-one (CAS NO 55502-23-3) has garnered significant attention in the field of biomedical research due to its unique structural properties and potential applications. This molecule belongs to a class of pyranopyridine derivatives, which are known for their diverse biological activities. The compound features a pyrano[3,2-b]pyridinone core with a hydroxyl group at the 4-position, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the potential of 4-hydroxy-2H-pyrano[3,2-b]pyridin-2-one as a scaffold for drug discovery. Its fused-ring system provides a rigid framework that can be exploited to modulate various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits antioxidant activity, which is crucial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Furthermore, the hydroxyl group at position 4 plays a pivotal role in determining the pharmacokinetic properties of the molecule. Modifications to this functional group have been shown to enhance solubility and bioavailability, which are critical factors in drug development. A study in *Pharmaceutical Research* explored the impact of substituent effects on the hydroxyl group, revealing that electron-donating groups can significantly improve metabolic stability.

Another area of active research is the exploration of anti-inflammatory properties of 4-hydroxy-2H-pyrano[3,2-b]pyridin-2-one. Preclinical studies have indicated that this compound inhibits key inflammatory pathways, such as COX-2 and NF-κB, making it a potential candidate for the treatment of chronic inflammatory diseases like arthritis and inflammatory bowel disease.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-hydroxy-2H-pyrano[3,2-b]pyridin-2-one and its derivatives. A paper in *Organic Process Research & Development* described a novel Suzuki coupling-based method for the construction of this compound, which offers improved yields and reduced reaction times compared to traditional methods.

Moreover, computational studies have provided valuable insights into the molecular interactions of 4-hydroxy-2H-pyrano[3,2-b]pyridin-2-one with its biological targets. Molecular docking simulations, as reported in *Journal of Chemical Information and Modeling*, have revealed that the compound binds to specific pockets in enzyme structures, such as those involved in cancer signaling pathways.

Looking ahead, ongoing research is focused on optimizing the therapeutic index of 4-hydroxy-2H-pyrano[3,2-b]pyridin-2-one. This includes investigations into prodrug strategies, nanodelivery systems, and polypharmacology approaches to enhance efficacy while minimizing off-target effects.

In conclusion, 4-hydroxy-2H-pyrano[3,2-b]pyridin-2-one (CAS NO 55502-23-3) represents a valuable tool in the biomedical researcher's arsenal. Its unique structure, combined with its demonstrated biological activities, positions it as a promising candidate for further drug development efforts. As our understanding of its mechanism of action and pharmacokinetic properties continues to evolve, this compound is poised to make significant contributions to the field of medicine.